Cas no 38253-21-3 (2-[ethyl(phenyl)amino]cyclohexanone)
38253-21-3 structure
Product Name:2-[ethyl(phenyl)amino]cyclohexanone
CAS No:38253-21-3
MF:C14H19NO
MW:217.306763887405
CID:923246
PubChem ID:268878
Update Time:2025-04-19
2-[ethyl(phenyl)amino]cyclohexanone Chemical and Physical Properties
Names and Identifiers
-
- 2-[ethyl(phenyl)amino]cyclohexanone
- 38253-21-3
- NSC-109357
- 2-(N-ethyl anilino) cyclohexanone
- CVHNHJOPDRKMFQ-UHFFFAOYSA-N
- 2-(N-ethyl anilino)cyclohexanone
- NSC109357
- SCHEMBL1458717
-
- Inchi: 1S/C14H19NO/c1-2-15(12-8-4-3-5-9-12)13-10-6-7-11-14(13)16/h3-5,8-9,13H,2,6-7,10-11H2,1H3
- InChI Key: CVHNHJOPDRKMFQ-UHFFFAOYSA-N
- SMILES: O=C1CCCCC1N(C1C=CC=CC=1)CC
Computed Properties
- Exact Mass: 217.14677
- Monoisotopic Mass: 217.147
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 233
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 20.3Ų
Experimental Properties
- Density: 1.07
- Boiling Point: 346°C at 760 mmHg
- Flash Point: 127.5°C
- Refractive Index: 1.567
- PSA: 20.31
- LogP: 3.02460
2-[ethyl(phenyl)amino]cyclohexanone Related Literature
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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Daniel Messmer,Stefan Salentinig,Jakob Heier Nanoscale, 2019,11, 6929-6938
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Chen Long,Ying Dai,Jianwei Li,Hao Jin Nanoscale, 2020,12, 21124-21130
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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